Cas no 941923-81-5 (N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide)

• Product Name: N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide
• CAS No: 941923-81-5
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5443024
• Update Time: 2025-10-29

N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-1-quinoxalin-2-ylpiperidine-3-carboxamide
• N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide

• Inchi： 1S/C22H24N4O2/c1-28-20-11-5-2-7-16(20)13-24-22(27)17-8-6-12-26(15-17)21-14-23-18-9-3-4-10-19(18)25-21/h2-5,7,9-11,14,17H,6,8,12-13,15H2,1H3,(H,24,27)
• InChI Key： QQIFKGVOXZYQMN-UHFFFAOYSA-N
• SMILES： N1(C2=CN=C3C(=N2)C=CC=C3)CCCC(C(NCC2=CC=CC=C2OC)=O)C1

Additional information on N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide

N-(2-Methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide: A Comprehensive Overview

The compound N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide, identified by the CAS number 941923-81-5, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of this compound is characterized by a piperidine ring system, which serves as a central scaffold. The piperidine ring is substituted at position 3 with a carboxamide group, which is further linked to a methoxyphenyl moiety. Additionally, the quinoxaline ring system is attached at position 1 of the piperidine ring. This combination of structural elements contributes to the compound's unique pharmacological properties. The quinoxaline group, known for its aromatic stability and potential for hydrogen bonding, plays a crucial role in enhancing the compound's bioavailability and selectivity.

Recent research has focused on the biological evaluation of N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide. Studies have demonstrated its ability to modulate key cellular pathways involved in cancer progression, such as the PI3K/AKT/mTOR signaling pathway. This modulation has shown promise in inhibiting tumor growth and metastasis in preclinical models. Furthermore, the compound has exhibited neuroprotective effects in models of Alzheimer's disease, suggesting its potential as a multi-target-directed ligand for treating neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperidine ring, followed by substitution reactions to introduce the quinoxaline and methoxyphenyl groups. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this molecule with high enantiomeric excess, which is critical for its pharmacokinetic properties.

In terms of pharmacokinetics, N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide has shown favorable absorption and distribution profiles in preclinical studies. Its ability to penetrate various tissues and organs suggests that it could be effective in treating both systemic and localized diseases. However, further studies are required to fully characterize its metabolism and excretion pathways, which are essential for optimizing its therapeutic potential.

From an environmental perspective, the compound's stability and biodegradability have been assessed under various conditions. These studies have indicated that it has a moderate environmental footprint, with degradation rates comparable to other organic pharmaceuticals. Efforts are ongoing to develop greener synthetic routes and formulate eco-friendly delivery systems to minimize its environmental impact.

In conclusion, N-(2-methoxyphenyl)methyl-1-(quinoxalin-2-yil)piperidine_3-carboxamide represents a promising candidate for drug development due to its unique structure and diverse biological activities. Continued research into its mechanism of action, pharmacokinetics, and toxicity profiles will be critical for advancing it into clinical trials. As medicinal chemistry continues to evolve, compounds like this one will play a pivotal role in addressing unmet medical needs and improving patient outcomes.